![molecular formula C19H22N2O B4184710 1-benzoyl-4-(2-phenylethyl)piperazine](/img/structure/B4184710.png)
1-benzoyl-4-(2-phenylethyl)piperazine
Overview
Description
1-benzoyl-4-(2-phenylethyl)piperazine (BZP) is a psychoactive drug that belongs to the piperazine chemical class. It was initially synthesized in the 1970s as a potential anthelmintic (anti-worm) agent, but later gained popularity as a recreational drug due to its stimulant effects. BZP has been reported to induce feelings of euphoria, increased energy, and heightened alertness. In recent years, BZP has gained attention in the scientific community for its potential therapeutic applications, particularly in the treatment of neurological disorders.
Mechanism of Action
1-benzoyl-4-(2-phenylethyl)piperazine acts as a non-selective serotonin and dopamine reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other stimulant drugs such as cocaine and amphetamines. This compound has also been shown to have affinity for several other receptors, including adrenergic, histaminergic, and muscarinic receptors.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been reported to increase the release of the stress hormone cortisol and the neurotransmitter norepinephrine. This compound has been shown to have a low potential for addiction and dependence compared to other stimulant drugs.
Advantages and Limitations for Lab Experiments
1-benzoyl-4-(2-phenylethyl)piperazine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and has a well-defined mechanism of action. This compound has also been shown to have a low potential for toxicity and side effects. However, its potential for abuse and regulation in many countries limit its use in research.
Future Directions
There are several potential future directions for research on 1-benzoyl-4-(2-phenylethyl)piperazine. One area of interest is its potential use in the treatment of depression and other mood disorders. This compound has also been investigated for its potential use in the treatment of Parkinson's disease and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for abuse and dependence.
Scientific Research Applications
1-benzoyl-4-(2-phenylethyl)piperazine has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have a high affinity for the serotonin transporter, which plays a critical role in the regulation of mood and anxiety. This compound has been investigated for its potential use in the treatment of depression, anxiety, and other neurological disorders.
Properties
IUPAC Name |
phenyl-[4-(2-phenylethyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c22-19(18-9-5-2-6-10-18)21-15-13-20(14-16-21)12-11-17-7-3-1-4-8-17/h1-10H,11-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBHRLPNPRGWPMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC2=CC=CC=C2)C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
40.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47196823 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.